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Compound of Interest

Compound Name: (+)-3-Bromocamphor

Cat. No.: B079212

Essential Safety and Handling Guide for (+)-3-
Bromocamphor

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
(+)-3-Bromocamphor (CAS No. 10293-06-8). Adherence to these procedures is essential for
ensuring laboratory safety and operational integrity.

Personal Protective Equipment (PPE)

When handling (+)-3-Bromocamphor, a comprehensive personal protective equipment
strategy is mandatory to prevent skin and eye irritation, and respiratory exposure. The following
table summarizes the required PPE.
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PPE Category

Item

Specifications and
Remarks

Eye and Face Protection

Safety Goggles or Glasses

Must comply with OSHA's 29
CFR 1910.133 or European
Standard EN166. A face shield
may be necessary for splash
hazards.[1]

Skin and Body Protection

Chemical-Resistant Gloves

Butyl rubber or Neoprene
gloves are recommended due
to their high resistance to
ketones and esters.[1] Nitrile
gloves may offer some
protection against incidental
splashes but are not
recommended for prolonged
contact with strong oxidizing
agents, aromatic solvents,
ketones, and acetates.[2][3]
Always inspect gloves for
degradation or punctures
before use and dispose of
contaminated gloves in
accordance with laboratory

protocols.

Lab Coat/Protective Clothing

Wear a lab coat and
appropriate protective clothing

to prevent skin exposure.[1]

Respiratory Protection

Air-Purifying Respirator

A NIOSH/MSHA approved air-
purifying dust or mist respirator
or a European Standard EN
149 respirator is required.[1]
The filter type should be a
particulates filter conforming to
EN 143.[1]
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Chemical Hazard and Property Data

The following table summarizes key quantitative data for (+)-3-Bromocamphor for easy

reference and comparison.

Property Value Source

Molecular Formula C10H1sBrO [1][4]

Molecular Weight 231.13 g/mol [1114]
Beige to white to off-white

Appearance , [1][4]
crystalline powder

Melting Point 74 -78°C/165.2-172.4 °F [1114]

- _ 274 °C/525.2 °F @ 760
Boiling Point [11[4]

mmHg

Acute Oral Toxicity (LD50, rat)

>500 mg/kg

[3]

GHS Hazard Statements

H315: Causes skin
irritationH319: Causes serious
eye irritationH335: May cause

respiratory irritation

[5]

Operational and Disposal Plans

Strict adherence to the following step-by-step procedures is crucial for the safe handling and

disposal of (+)-3-Bromocamphor.

Pre-Handling and Preparation

o Consult Safety Data Sheet (SDS): Before beginning any work, thoroughly review the most

current SDS for (+)-3-Bromocamphor.

o Ensure Proper Ventilation: Work in a well-ventilated area, preferably within a chemical fume

hood.[6]
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o Assemble PPE: Don all required personal protective equipment as detailed in the PPE table
above.

o Prepare Workspace: Ensure an eyewash station and safety shower are readily accessible.[6]
Clear the work area of any incompatible materials, such as strong oxidizing agents and
metals.[1]

Handling and Experimental Protocol

o Avoid Contact: Take all necessary precautions to avoid direct contact with the skin and eyes.

[1]
e Prevent Dust Formation: Do not create dust when handling the solid material.[6]
» Weighing: If weighing is required, do so in a ventilated enclosure.

e Heating: If heating is necessary, use a well-controlled heating mantle or water bath. Avoid
open flames.

» Spills: In case of a spill, absorb the material with an inert substance (e.g., sand, earth) and
collect it into a suitable, labeled container for disposal.[7] Do not allow the chemical to enter
the environment.[1]

Post-Handling and Storage

o Decontamination: Thoroughly wash hands and any exposed skin with soap and water after
handling.[1][6]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[1] Protect
from light.[1]

o Labeling: Ensure all containers of (+)-3-Bromocamphor are clearly and accurately labeled
according to GHS standards.

Disposal Plan

e Waste Characterization: (+)-3-Bromocamphor waste is considered hazardous.
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» Containerization: Collect waste material in a designated, properly labeled, and sealed
container.

o Halogenated Waste Stream: As a brominated compound, dispose of it in the halogenated
organic waste stream. Do not mix with non-halogenated waste.[8]

o Licensed Disposal: All waste disposal must be conducted through a licensed waste disposal
company, adhering to all local, regional, and national regulations.[6]

o Empty Containers: Decontaminate empty containers before disposal. If the container held a
toxic substance, it should be left in a fume hood until any residue evaporates before
disposal.[8]

Safe Handling Workflow
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Caption: Logical workflow for the safe handling of (+)-3-Bromocamphor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling (+)-3-
Bromocamphor]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b079212#personal-protective-equipment-for-handling-
3-bromocamphor]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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